3-Bromo-4-chloro-2-fluoropyridine
Overview
Description
3-Bromo-4-chloro-2-fluoropyridine is a chemical compound that is used as an intermediate for pharmaceutical and organic synthesis . It is slightly soluble in water .
Molecular Structure Analysis
The molecular formula of 3-Bromo-4-chloro-2-fluoropyridine is C5H2BrClFN . The molecular weight is 210.432 Da .Physical And Chemical Properties Analysis
3-Bromo-4-chloro-2-fluoropyridine has a density of 1.718 g/mL at 25 °C . It is slightly soluble in water . The boiling point is 70 °C at a pressure of 20 Torr .Scientific Research Applications
Synthesis of Fluorinated Pyridines
“3-Bromo-4-chloro-2-fluoropyridine” is used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . The synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .
Local Radiotherapy of Cancer
Methods for synthesis of F 18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are also presented . This shows the potential of “3-Bromo-4-chloro-2-fluoropyridine” in medical applications, particularly in cancer treatment.
Agricultural Applications
In the search for new agricultural products having improved physical, biological, and environmental properties, one of the most generally useful chemical modifications is the introduction of fluorine atoms into lead structures . “3-Bromo-4-chloro-2-fluoropyridine” can be used in the synthesis of these fluorinated compounds.
Pharmaceutical Synthesis
“3-Bromo-4-chloro-2-fluoropyridine” is a useful intermediate for pharmaceutical synthesis . It can be used in the production of various pharmaceutical compounds.
Organic Synthesis
Apart from pharmaceutical synthesis, “3-Bromo-4-chloro-2-fluoropyridine” is also a useful intermediate for organic synthesis . It can be used in the synthesis of a wide range of organic compounds.
Imaging Agents for Biological Applications
Synthetic methods for preparation of 2-, 3-, 4-fluoropyridines and di- and poly-fluoropyridines are reviewed along with some synthetic routes towards 18 F-substituted pyridines, which present a special interest as potential imaging agents for various biological applications .
Safety and Hazards
Mechanism of Action
Target of Action
3-Bromo-4-chloro-2-fluoropyridine is a type of fluoropyridine, which are known for their interesting and unusual physical, chemical, and biological properties Fluoropyridines are generally used in the synthesis of various biologically active compounds .
Mode of Action
Fluoropyridines are known to have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This suggests that 3-Bromo-4-chloro-2-fluoropyridine may interact with its targets in a unique manner due to the presence of the strong electron-withdrawing substituent (fluorine) in the aromatic ring .
Biochemical Pathways
Fluoropyridines are often used in the synthesis of various biologically active compounds, suggesting that they may affect a wide range of biochemical pathways .
Result of Action
Given its use in the synthesis of various biologically active compounds, it can be inferred that this compound may have significant effects at the molecular and cellular level .
Action Environment
It’s worth noting that the properties of fluoropyridines can be influenced by the presence of other substituents in the aromatic ring .
properties
IUPAC Name |
3-bromo-4-chloro-2-fluoropyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrClFN/c6-4-3(7)1-2-9-5(4)8/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEJHJIKXWPRUSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Cl)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.43 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-chloro-2-fluoropyridine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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